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2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine 2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0846737
InChI: InChI=1S/C27H22ClN5/c28-21-14-9-15-22(18-21)33-26(20-12-5-2-6-13-20)23-24(19-10-3-1-4-11-19)29-30-27(25(23)31-33)32-16-7-8-17-32/h1-6,9-15,18H,7-8,16-17H2
SMILES: C1CCN(C1)C2=NN=C(C3=C(N(N=C32)C4=CC(=CC=C4)Cl)C5=CC=CC=C5)C6=CC=CC=C6
Molecular Formula: C27H22ClN5
Molecular Weight: 451.9 g/mol

2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine

CAS No.:

Cat. No.: VC0846737

Molecular Formula: C27H22ClN5

Molecular Weight: 451.9 g/mol

* For research use only. Not for human or veterinary use.

2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine -

Specification

Molecular Formula C27H22ClN5
Molecular Weight 451.9 g/mol
IUPAC Name 2-(3-chlorophenyl)-3,4-diphenyl-7-pyrrolidin-1-ylpyrazolo[3,4-d]pyridazine
Standard InChI InChI=1S/C27H22ClN5/c28-21-14-9-15-22(18-21)33-26(20-12-5-2-6-13-20)23-24(19-10-3-1-4-11-19)29-30-27(25(23)31-33)32-16-7-8-17-32/h1-6,9-15,18H,7-8,16-17H2
Standard InChI Key NXGMQSXNSQBPBR-UHFFFAOYSA-N
SMILES C1CCN(C1)C2=NN=C(C3=C(N(N=C32)C4=CC(=CC=C4)Cl)C5=CC=CC=C5)C6=CC=CC=C6
Canonical SMILES C1CCN(C1)C2=NN=C(C3=C(N(N=C32)C4=CC(=CC=C4)Cl)C5=CC=CC=C5)C6=CC=CC=C6

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